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Compound of Interest

Compound Name: Boc-NH-PEG6-amine

Cat. No.: B611221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Boc-NH-
PEG6-amine (CAS No. 1091627-77-8), a common PEG-based linker used in the synthesis of

Proteolysis Targeting Chimeras (PROTACs). Adherence to these guidelines is crucial for

ensuring a safe laboratory environment and minimizing potential exposure risks.

Hazard Identification and Classification
Boc-NH-PEG6-amine is classified as a hazardous substance. The following table summarizes

its GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation
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Signal Word: Warning

Pictograms:

Physical and Chemical Properties
A summary of the key physical and chemical properties of Boc-NH-PEG6-amine is provided

below.

Property Value

Molecular Formula C19H40N2O8

Molecular Weight 424.53 g/mol [1]

Appearance Colorless to light yellow liquid[1][2]

Density ~1.071 g/cm³[1]

Solubility Soluble in Water, DMSO, DMF, and DCM[3]

Safe Handling and Storage
Proper handling and storage are paramount to preventing exposure and maintaining the

integrity of Boc-NH-PEG6-amine.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling. The following PPE is

recommended:

Eye Protection: Wear tightly fitting safety goggles with side-shields.

Hand Protection: Use common chemical-resistant gloves.

Skin and Body Protection: Wear suitable protective clothing.

Respiratory Protection: Avoid inhaling vapor or gas. Use in a well-ventilated area or with local

exhaust ventilation.
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Handling Procedures
Handle in a well-ventilated place.[4]

Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke when using this product.[5]

Wash hands thoroughly after handling.[5]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

Recommended storage temperatures vary by supplier, with common recommendations

being 2-8°C, -5°C, and -20°C.[2][3][6] Always consult the supplier's specific instructions.

Keep in a dark place and under an inert atmosphere.

For solutions in solvent, storage at -80°C (for 6 months) or -20°C (for 1 month) while

protected from light is recommended.[1][5]

The following diagram illustrates a general workflow for the safe handling of chemical reagents

like Boc-NH-PEG6-amine.

Receiving & Storage Handling & Use Disposal

Receive Shipment Inspect Container for Damage Store in Designated Location
(cool, dry, dark, ventilated) Conduct Risk Assessment Don Appropriate PPE Prepare Ventilated Workstation

(e.g., Fume Hood) Use in Experiment Decontaminate Glassware & Surfaces Collect Waste in Labeled Container Dispose via Approved
Chemical Waste Program

Click to download full resolution via product page

Safe Chemical Handling Workflow

First Aid Measures
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In the event of exposure, follow these first aid guidelines and seek medical attention.

Exposure Route First Aid Measures

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[5]

Skin Contact

Wash with plenty of soap and water. Take off

contaminated clothing and wash it before reuse.

[5]

Inhalation
Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[5]

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

physician.[5]

Accidental Release Measures
In case of a spill or release, adhere to the following procedures:

Use personal protective equipment.[5]

Ensure adequate ventilation and evacuate personnel to safe areas.[5]

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[4]

Absorb solutions with an inert liquid-binding material (e.g., diatomite, universal binders).[5]

Collect the absorbed material and place it in a suitable, closed container for disposal.[4]

Decontaminate surfaces and equipment by scrubbing with alcohol.[5]

Hazard Identification, Risk Assessment, and Control
A systematic approach to safety involves identifying hazards, assessing the risks, and

implementing control measures.
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The logical relationship between these steps is depicted in the following diagram.

Safety Management Process

Hazard Identification
(e.g., SDS review)

Risk Assessment
(Likelihood & Severity)

Implementation of Control Measures

Review & Monitor Effectiveness

Click to download full resolution via product page

Hazard, Risk, and Control Process

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

[5] Do not dispose of with household waste.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS) provided by the manufacturer. Always refer to the

specific SDS for Boc-NH-PEG6-amine before handling the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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